Cas no 42191-06-0 ([5-Nitro-2-(phenylsulfanyl)phenyl]acetic acid)

• Product name: [5-Nitro-2-(phenylsulfanyl)phenyl]acetic acid
• CAS No: 42191-06-0
• MF: C₁₄H₁₁NO₄S
• MW: 289.306442499161
• CID: 2827129
• PubChem ID: 12362916

[5-Nitro-2-(phenylsulfanyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10622873
• 3-nitro-6-(phenylthio)-phenylacetic acid
• DTXSID00494268
• [5-Nitro-2-(phenylsulfanyl)phenyl]acetic acid
• WEKDWCDZPOVNCP-UHFFFAOYSA-N
• 42191-06-0

• Inchi： InChI=1S/C14H11NO4S/c16-14(17)9-10-8-11(15(18)19)6-7-13(10)20-12-4-2-1-3-5-12/h1-8H,9H2,(H,16,17)
• InChI Key： WEKDWCDZPOVNCP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 289.04087901Da
• Monoisotopic Mass: 289.04087901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 108Ų